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Compound of Interest

Compound Name: (-)-SHIN1

Cat. No.: B10818768 Get Quote

Essential Safety and Handling Guide for (-)-
SHIN1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (-)-SHIN1. The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound, fostering a secure

laboratory environment.

(-)-SHIN1 is the inactive enantiomer of SHIN1, a potent dual inhibitor of serine

hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2).[1][2]

While (-)-SHIN1 is considered the inactive form, it should be handled with the same level of

caution as its active counterpart, (+)-SHIN1, and other potent small molecule inhibitors, due to

its chemical properties and the potential for residual activity or unforeseen biological effects.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling (-)-SHIN1. The required

level of protection varies depending on the specific activity being performed.
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Activity
Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking
- Single-use, chemotherapy-rated gloves- Safety

glasses

Weighing & Aliquoting (Solid Form)

- Double chemotherapy-rated gloves-

Impermeable, long-sleeved, back-closing

protective gown- Safety glasses or goggles-

Hair cover- All handling of the solid compound

must be performed in a certified chemical fume

hood or a ventilated balance enclosure.

Solution Preparation & Handling

- Double chemotherapy-rated gloves- Protective

gown- Safety glasses or goggles- All work

should be conducted in a chemical fume hood.

Spill Cleanup

- Chemical spill kit- Two pairs of chemotherapy-

rated gloves- Gown- Respiratory protection

(e.g., N95 respirator or higher)- Eye protection

(goggles or face shield)

Operational and Disposal Plans
Storage and Stability:

Solid Form: Store at -20°C for up to 3 years.

In Solvent: Store at -80°C for up to 1 year.[2]

Experimental Protocols:

Stock Solution Preparation (Example): To prepare a 10 mM stock solution of (-)-SHIN1
(Molecular Weight: 400.47 g/mol )[2]:

Weigh out 1 mg of (-)-SHIN1 powder in a chemical fume hood.

Add 249.7 µL of dimethyl sulfoxide (DMSO) to the vial.
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Vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -80°C in a tightly sealed container.

Disposal Plan: All waste materials contaminated with (-)-SHIN1, including gloves, gowns,

pipette tips, and empty vials, must be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal.

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing (-)-SHIN1 in a designated, clearly labeled,

and sealed hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with (-)-SHIN1 using a suitable laboratory detergent and/or a 70% ethanol solution.

Workflow for Handling (-)-SHIN1
The following diagram outlines the standard workflow for safely handling (-)-SHIN1 from receipt

to disposal.
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Caption: Workflow for the safe handling and disposal of (-)-SHIN1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10818768?utm_src=pdf-body-img
https://www.benchchem.com/product/b10818768?utm_src=pdf-body
https://www.benchchem.com/product/b10818768?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic
vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

2. SHIN1 | TargetMol [targetmol.com]

To cite this document: BenchChem. [Personal protective equipment for handling (-)-SHIN1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818768#personal-protective-equipment-for-
handling-shin1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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